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Compound of Interest

Compound Name: Butyl rubber

Cat. No.: B1218949

For Researchers, Scientists, and Drug Development Professionals

In the exacting environments of research, scientific laboratories, and pharmaceutical
development, the integrity of seals is paramount to prevent contamination, ensure experimental
accuracy, and maintain sterile conditions. The choice of elastomeric sealing material is
therefore a critical decision. This guide provides a detailed comparison of the sealing
performance of two commonly used elastomers: Butyl rubber (IIR) and Viton™ (a brand of
FKM/FPM), supported by available experimental data and standardized testing protocols.

At a Glance: Key Performance Characteristics
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Property Butyl Rubber (lIR) Viton™ (FKM/FPM)

Gas Permeability Exceptionally Low Low

-40°C to 120°C (-40°F to
Temperature Range 250°F) -20°C to 200°C (-4°F to 392°F)

] Excellent resistance to a broad
Excellent resistance to ]
] ) spectrum of chemicals,
ketones, acids, and alkalis. ) ) ) ]
] ] ) ) including oils, fuels, lubricants,
Chemical Resistance Good resistance to animal and } ]
) most mineral acids, and
vegetable fats, oils, and ) ] )
aliphatic and aromatic
greases.
hydrocarbons.

] Seals for fuel and hydraulic
Gas and vapor protection, _
_ o systems, engines, pumps,
o seals in vacuum applications, o ]
Common Applications ) valves, and applications in the
diaphragms, gaskets, and )
automotive, aerospace, and
bottle closures. o )
pharmaceutical industries.

In-Depth Performance Analysis
Chemical Resistance

The chemical compatibility of a sealing material is crucial to prevent degradation and failure.
Both Butyl rubber and Viton™ offer excellent resistance to a range of chemicals, but their

strengths lie in different areas.

Summary of Chemical Resistance:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1218949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Chemical Class Butyl Rubber (lIR) Viton™ (FKM/FPM)
Acids (Dilute) Excellent Excellent

Acids (Concentrated) Poor Good to Excellent
Ketones (e.g., Acetone, MEK) Excellent Poor

Esters Good Poor

Alcohols Good Good

Aromatic Hydrocarbons (e.g.,

Poor Excellent
Benzene, Toluene)
Chlorinated Solvents Poor Excellent
Petroleum Oils & Fuels Poor Excellent

Key Takeaways for Researchers:

» Butyl rubber is the preferred choice for applications involving ketones and esters, which are
common solvents in organic synthesis and chromatography.

e Viton™ excels in environments with exposure to a wide range of hydrocarbons, oils, and
corrosive acids, making it suitable for fuel lines, solvent delivery systems, and chemical
processing.

Gas Permeability

Low gas permeability is a critical attribute for maintaining vacuum or a specific gaseous
environment. Butyl rubber is renowned for its exceptionally low permeability to gases.

Qualitative Comparison of Gas Permeability:
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Gas Butyl Rubber (IIR) Viton™ (FKM/FPM)
Air Very Low Low
Nitrogen Very Low Low
Oxygen Very Low Low
Carbon Dioxide Very Low Low
Helium Very Low Low

While specific, directly comparable quantitative data under identical conditions is scarce in
publicly available literature, the general consensus is that Butyl rubber offers superior
resistance to gas permeation compared to Viton™. For high-vacuum applications or long-term
storage of gas samples, Butyl rubber seals are generally the more reliable option.

Temperature Stability and Sealing Performance

The operational temperature range significantly impacts the sealing ability of an elastomer,
primarily through a property known as compression set. Compression set is the permanent
deformation of a material after being subjected to a compressive stress for a given time and
temperature. A lower compression set value indicates better sealing performance and longevity.

Operating Temperature Ranges:

Material Low Temperature Usage High Temperature Usage

Butyl Rubber (IIR) -50°C (-75°F) 120°C (250°F)

204°C to 315°C (400°F to

Viton™ (FKM/FPM) -23°C to -12°C (-10°F to 10°F)
600°F)

Compression Set Considerations:

o At elevated temperatures, both materials will exhibit an increase in compression set.
However, Viton™ generally maintains a lower compression set at higher temperatures
compared to Butyl rubber, making it more suitable for high-temperature sealing
applications.
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o Conversely, at very low temperatures, Butyl rubber retains its flexibility better than standard
Viton™, which can become brittle.

Experimental Protocols for Performance
Assessment

To ensure reliable and reproducible data, the sealing performance of elastomers is evaluated
using standardized test methods, such as those developed by ASTM International.

Chemical Resistance Testing (ASTM D471)

This test method evaluates the ability of a rubber composition to withstand the effect of liquids.
Methodology:
e Specimen Preparation: Standardized specimens of the elastomer are prepared.

e Initial Measurements: The initial mass, volume, and physical properties (e.g., hardness,
tensile strength) of the specimens are measured.

e Immersion: The specimens are immersed in the test liquid under specified conditions of
temperature and time.

o Post-Immersion Analysis: After the immersion period, the specimens are removed, cleaned,
and their final mass, volume, and physical properties are measured.

» Calculation: The percentage change in mass, volume, and other physical properties is
calculated to determine the effect of the liquid on the elastomer.

Preparation
Exposure Analysis

Standardized Controlled

Prepare Elastomer Dimensions Measure Initial Temp & Time Immerse in | After Exposure Measure Final
Specimens Mass, Volume, & Hardness Test Liquid Mass, Volume, & Hardness

Calculate % Change
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ASTM D471 Chemical Resistance Test Workflow.

Gas Permeability Testing (ASTM D1434)

This standard details the procedure for determining the gas transmission rate through plastic

film and sheeting, which can be adapted for elastomeric materials.

Methodology:

o Sample Mounting: The elastomer sample is mounted in a gas transmission cell, dividing it

into two chambers.

e Gas Introduction: A test gas is introduced into one chamber at a specific pressure.

o Pressure Measurement: The other chamber is initially at a lower pressure. The rate of

pressure increase in this chamber due to gas permeating through the sample is measured

using a manometer or pressure transducer.

e Calculation: The gas transmission rate (GTR), permeance, and permeability coefficient are

calculated from the rate of pressure change, the volume of the low-pressure chamber, and

the area and thickness of the sample.

Setup

Mount Elastomer
Sample in Cell

Introduce Test Gas

| to High-Pressure Chamber

Testing

Permeation

Results

Measure Pressure Increase

"| in Low-Pressure Chamber

.| Calculate Gas

| Transmission Rate

Click to download full resolution via product page

ASTM D1434 Gas Permeability Test Workflow.

Compression Set Testing (ASTM D395 - Method B)
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This method measures the ability of a rubber material to retain its elastic properties after
prolonged compression.

Methodology:
« Initial Measurement: The initial thickness of a cylindrical rubber specimen is measured.

o Compression: The specimen is placed in a fixture and compressed to a constant deflection,
typically 25% of its original height, using spacer bars.

o Heating: The fixture containing the compressed specimen is placed in an oven at a specified
temperature for a set duration (e.g., 22 or 70 hours).

e Cooling and Recovery: The fixture is removed from the oven and the specimen is taken out.
It is allowed to cool and recover at room temperature for 30 minutes.

e Final Measurement: The final thickness of the specimen is measured.

o Calculation: The compression set is calculated as a percentage of the initial deflection.

Initial State Stress Application Recovery & Measurement

Measure Initial Compress Specimen Heat in Oven at Cool and Recover Measure Final Calculate
Thickness (to) by 25% Specified Temp & Time for 30 min Thickness (ti) Compression Set

Click to download full resolution via product page
ASTM D395-B Compression Set Test Workflow.

Conclusion and Recommendations

The selection between Butyl rubber and Viton™ for sealing applications in research and
pharmaceutical settings is highly dependent on the specific operating conditions.

o Choose Butyl Rubber (lIR) for:
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o Applications requiring the lowest possible gas permeability, such as high-vacuum systems,
glove boxes, and long-term storage of gaseous standards.

o Environments where resistance to ketones and esters is necessary.

o Sealing at very low temperatures.

e Choose Viton™ (FKM/FPM) for:
o High-temperature applications where maintaining a reliable seal is critical.

o Sealing against a broad range of aggressive chemicals, including hydrocarbons, oils, and
strong acids.

o Applications demanding excellent resistance to weathering and ozone.

For critical applications, it is always recommended to consult manufacturer-specific data sheets
and, if necessary, conduct compatibility testing under conditions that closely mimic the intended
use.

 To cite this document: BenchChem. [A Comparative Guide to the Sealing Performance of
Butyl Rubber and Viton™]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218949#assessing-the-sealing-performance-of-
butyl-rubber-vs-viton]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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